4,6-dimethyl-N-[5-(2-methylphenyl)-1H-1,2,4-triazol-3-yl]pyrimidin-2-amine

• IUPAC Name: 4,6-dimethyl-N-[5-(2-methylphenyl)-1H-1,2,4-triazol-3-yl]pyrimidin-2-amine
• InChI: InChI=1S/C15H16N6/c1-9-6-4-5-7-12(9)13-18-15(21-20-13)19-14-16-10(2)8-11(3)17-14/h4-8H,1-3H3,(H2,16,17,18,19,20,21)
• InChI Key: JXEAUPGVDKAYKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=NN2)NC3=NC(=CC(=N3)C)C
• Molecular Formula: C15H16N6
• Molecular Weight: 280.33 g/mol

Description

4,6-Dimethyl-N-[5-(2-methylphenyl)-1H-1,2,4-triazol-3-yl]pyrimidin-2-amine is a heterocyclic compound featuring a pyrimidine core substituted with methyl groups at positions 4 and 4. The pyrimidin-2-amine moiety is linked via a nitrogen atom to a 1H-1,2,4-triazole ring, which is further substituted at position 5 with a 2-methylphenyl group.

Its molecular weight, calculated from structural analogs (e.g., 361.28 g/mol for a related piperazinylmethyl derivative), suggests moderate lipophilicity, influenced by the methyl and aryl substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,6-dimethyl-N-[5-(2-methylphenyl)-1H-1,2,4-triazol-3-yl]pyrimidin-2-amine typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine derivatives and appropriate aldehydes or ketones under acidic or basic conditions.

Attachment of the Pyrimidine Ring: The pyrimidine ring is introduced through a condensation reaction between the triazole derivative and a suitable pyrimidine precursor, such as 2,4,6-trimethylpyrimidine.

Final Coupling: The final step involves coupling the triazole-pyrimidine intermediate with 2-methylphenylamine under appropriate conditions, such as the presence of a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

4,6-dimethyl-N-[5-(2-methylphenyl)-1H-1,2,4-triazol-3-yl]pyrimidin-2-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where functional groups on the triazole or pyrimidine rings are replaced by other groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Halogenating agents, nucleophiles, electrophiles, solvents like dichloromethane or ethanol.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce amines or alcohols, and substitution may result in halogenated or alkylated derivatives.

Scientific Research Applications

Chemistry

In chemistry, 4,6-dimethyl-N-[5-(2-methylphenyl)-1H-1,2,4-triazol-3-yl]pyrimidin-2-amine is used as a building block for the synthesis of more complex molecules

Biology

In biology, this compound is studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties. Researchers investigate its interactions with biological targets to understand its mechanism of action and potential therapeutic uses.

Medicine

In medicine, 4,6-dimethyl-N-[5-(2-methylphenyl)-1H-1,2,4-triazol-3-yl]pyrimidin-2-amine is explored for its potential as a drug candidate. Its ability to interact with specific molecular targets makes it a promising compound for the development of new pharmaceuticals.

Industry

In industry, this compound is used in the development of new materials with unique properties. Its incorporation into polymers, coatings, and other materials can enhance their performance and functionality.

Mechanism of Action

The mechanism of action of 4,6-dimethyl-N-[5-(2-methylphenyl)-1H-1,2,4-triazol-3-yl]pyrimidin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole and pyrimidine rings play a crucial role in binding to these targets, leading to the modulation of biological pathways. For example, the compound may inhibit enzyme activity or block receptor signaling, resulting in therapeutic effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analysis

The following table summarizes key structural and functional differences between the target compound and related analogs:

Compound Name	Key Substituents	Molecular Weight (g/mol)	Key Interactions/Activity	References
Target Compound : 4,6-Dimethyl-N-[5-(2-methylphenyl)-1H-1,2,4-triazol-3-yl]pyrimidin-2-amine	2-Methylphenyl on triazole	~337.38 (estimated)	Hydrophobic interactions with enzyme residues (e.g., Cdc34 V143/V147); potential enzyme inhibition.
C08743791 : 4,6-Dimethyl-N-[3-(5-phenyl-1H-pyrazol-3-yl)-1H-1,2,4-triazol-5-yl]pyrimidin-2-amine	Pyrazolyl-phenyl on triazole	~384.42	Binds Cdc34 via aromatic scaffold interactions; validated as a proof-of-concept inhibitor.
1c : N-Methyl-2-(3-nitro-1H-1,2,4-triazol-1-yl)pyrimidin-4-amine	Nitro group on triazole; methyl on pyrimidine	222.07	Electron-withdrawing nitro group alters electronic properties; NMR data (δ 9.50 ppm, triazole H).
4,6-Dimethyl-N-[5-(piperazin-1-ylmethyl)-4H-1,2,4-triazol-3-yl]pyrimidin-2-amine dihydrochloride	Piperazinylmethyl on triazole	361.28	Enhanced solubility due to basic piperazine; dihydrochloride salt improves bioavailability.
N-(5-(2-Aminophenyl)-1H-1,2,4-triazol-3-yl)-4,6-dimethylpyrimidin-2-amine	2-Aminophenyl on triazole	~338.38	Amino group introduces hydrogen-bonding potential; analogs show varied pharmacokinetic profiles.

Key Findings:

Substituent Effects on Binding Affinity: The target compound’s 2-methylphenyl group engages in hydrophobic interactions with residues like V143 and V147 in Cdc34, critical for positioning the substrate during catalysis .

The piperazinylmethyl derivative () demonstrates improved aqueous solubility due to its basic amine, contrasting with the target compound’s lipophilic 2-methylphenyl group .

Computational studies suggest that methyl and aryl groups optimize hydrophobic binding pockets in enzymes, while polar substituents (e.g., piperazine) balance solubility and membrane permeability .